Cas no 60523-24-2 (3,4-Pentadienoic acid, 2-methyl-, 2-methylpropyl ester)

• Product Name: 3,4-Pentadienoic acid, 2-methyl-, 2-methylpropyl ester
• CAS No: 60523-24-2
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 497246
• PubChem ID: 20324035
• Update Time: 2025-04-19

3,4-Pentadienoic acid, 2-methyl-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• 3,4-Pentadienoic acid, 2-methyl-, 2-methylpropyl ester
• 2-methylpropyl 2-methylpenta-3,4-dienoate

• Inchi： 1S/C10H16O2/c1-5-6-9(4)10(11)12-7-8(2)3/h6,8-9H,1,7H2,2-4H3
• InChI Key： UTZUVGRVUFQKBP-UHFFFAOYSA-N
• SMILES： O(C(C(C=C=C)C)=O)CC(C)C

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters